Leucinamide-beta-carboline-3-carboxylate methyl ester

Specification

• CAS No.: 110672-77-0
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: methyl (2S)-4-methyl-2-(9H-pyrido[3,4-b]indole-3-carbonylamino)pentanoate
• Standard InChI: InChI=1S/C19H21N3O3/c1-11(2)8-16(19(24)25-3)22-18(23)15-9-13-12-6-4-5-7-14(12)21-17(13)10-20-15/h4-7,9-11,16,21H,8H2,1-3H3,(H,22,23)/t16-/m0/s1
• Standard InChI Key: CTOFLACLODXZBA-INIZCTEOSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)OC)NC(=O)C1=NC=C2C(=C1)C3=CC=CC=C3N2
• SMILES: CC(C)CC(C(=O)OC)NC(=O)C1=NC=C2C(=C1)C3=CC=CC=C3N2
• Canonical SMILES: CC(C)CC(C(=O)OC)NC(=O)C1=NC=C2C(=C1)C3=CC=CC=C3N2

Introduction

Synonyms and Identifiers

Leucinamide-beta-carboline-3-carboxylate methyl ester has a variety of synonyms and identifiers:

• Common Name: Leucinamide-beta-carboline-3-carboxylate methyl ester

• CAS Number: 110672-77-0

• Synonyms: Leu-b-ccme, methyl (2S)-4-methyl-2-(9H-pyrido[3,4-b]indole-3-carbonylamino)pentanoate

• PubChem CID: 3082576

• ChEMBL ID: CHEMBL1507229

• DSSTox Substance ID: DTXSID10149353

• Wikidata: Q83015111

Research and Applications

• Inhibition of 3H-flunitrazepam Binding: Esters of beta-carboline-3-carboxylic acid, including the methyl ester, have been found to be potent inhibitors of 3H-flunitrazepam binding in the rat cerebellum and cerebral cortex in vitro.

• Proconvulsant Activity: In vivo studies have shown that the methyl ester of beta-carboline-3-carboxylic acid can act as a proconvulsant agent. Convulsions induced by the methyl ester can be blocked by ethyl and propyl esters, as well as by diazepam.

• Muscle Tone Effects: Beta-carboline-3-carboxylic acid methylester (beta-CCM) augmented the tonic activity in the electromyogram (EMG) of the gastrocnemius (GS) muscle in genetically spastic rats at specific doses. Diazepam and Ro 15-1788 can antagonize this effect.